Cas no 1354018-49-7 (1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone)

1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone is a chiral pyrrolidine-based compound featuring a hydroxylethyl-methyl-aminomethyl substituent. Its stereospecific (S)-configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical applications. The presence of both hydroxyethyl and methylamino groups enhances solubility and reactivity, facilitating its use as an intermediate in complex organic transformations. The acetyl group at the pyrrolidine nitrogen contributes to stability while allowing further functionalization. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined structure supports reproducibility in research and development processes.
1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone structure
1354018-49-7 structure
Product Name:1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
CAS No:1354018-49-7
MF:C10H20N2O2
MW:200.278002738953
CID:2160898
Update Time:2025-06-14

1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-((S)-2-{[(2-hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
    • (S)-1-(2-(((2-Hydroxyethyl)(methyl)amino)methyl)pyrrolidin-1-yl)ethanone
    • AM96745
    • 1-((S)-2-{[(2-Hydroxyethyl)methylamino]methyl}pyrrolidin-1-yl)ethanone
    • 1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
    • Inchi: 1S/C10H20N2O2/c1-9(14)12-5-3-4-10(12)8-11(2)6-7-13/h10,13H,3-8H2,1-2H3/t10-/m0/s1
    • InChI Key: WSMGIBOYNMENKO-JTQLQIEISA-N
    • SMILES: O=C(C)N1CCC[C@H]1CN(C)CCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Topological Polar Surface Area: 43.8

1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082258-500mg
1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
1354018-49-7
500mg
£755.00 2022-03-01
Chemenu
CM498888-1g
(S)-1-(2-(((2-Hydroxyethyl)(methyl)amino)methyl)pyrrolidin-1-yl)ethanone
1354018-49-7 97%
1g
$1499 2023-01-01

Additional information on 1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone

Research Brief on 1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS: 1354018-49-7)

This research brief provides an overview of the latest findings related to the compound 1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS: 1354018-49-7), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound has been investigated for its potential applications in drug development, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, offering promising insights for future therapeutic applications.

The synthesis of 1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone has been optimized in recent research, with emphasis on improving yield and purity. Advanced techniques such as asymmetric synthesis and chiral resolution have been employed to ensure the production of the enantiomerically pure (S)-form, which is critical for its biological activity. The compound's stability under various conditions has also been characterized, providing valuable data for formulation development.

In terms of biological activity, recent studies have explored the compound's mechanism of action and its interactions with target proteins. Preliminary results suggest that it exhibits selective binding to specific receptors, making it a candidate for further investigation in diseases where these receptors play a key role. Additionally, in vitro and in vivo studies have demonstrated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for understanding its therapeutic potential.

One of the most notable findings is the compound's potential application in neurological disorders. Research has indicated that 1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone may modulate neurotransmitter systems, offering a novel approach to treating conditions such as Parkinson's disease and depression. These findings are supported by robust experimental data, including electrophysiological studies and behavioral assays in animal models.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, toxicity, and off-target effects need to be addressed in future studies. However, the current research provides a solid foundation for further exploration, and ongoing studies are expected to yield additional insights into its potential applications.

In conclusion, 1-((S)-2-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS: 1354018-49-7) represents a promising candidate for drug development, with recent research highlighting its synthesis, biological activity, and therapeutic potential. Continued investigation is warranted to fully realize its benefits and address existing challenges. This brief underscores the importance of this compound in advancing the field of chemical biology and pharmaceutical research.

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